Cas no 20532-30-3 (5-Methoxy-1-benzothiophene)

5-Methoxy-1-benzothiophene is a heterocyclic aromatic compound featuring a benzothiophene core substituted with a methoxy group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its electron-rich aromatic system facilitates electrophilic substitution reactions, enabling functionalization for tailored applications. The methoxy group enhances solubility in organic solvents, improving reactivity in cross-coupling and cyclization reactions. This compound is particularly useful in the development of bioactive molecules, including potential therapeutic agents and materials science applications. High purity grades ensure consistent performance in research and industrial processes.
5-Methoxy-1-benzothiophene structure
5-Methoxy-1-benzothiophene structure
Product Name:5-Methoxy-1-benzothiophene
CAS No:20532-30-3
MF:C9H8OS
MW:164.224221229553
MDL:MFCD01860057
CID:821239
PubChem ID:3632425
Update Time:2025-11-02

5-Methoxy-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxybenzo[b]thiophene
    • 5-methoxy-1-benzothiophene
    • 5-Methoxy-benzo[b]thiophene
    • 1-benzothien-5-yl methyl ether
    • 5-methoxybenzo<b>thiophen
    • 5-methoxybenzothiophene
    • ZLB0159
    • Benzo[b]thiophene, 5-methoxy-
    • zlchem 168
    • 5-methoxy benzo[b]thiophene
    • 5-(methyloxy)-1-benzothiophene
    • YUCSRVKBVKJMNH-UHFFFAOYSA-N
    • CM0067
    • SBB087817
    • RL02547
    • AK126621
    • EN000478
    • Y1904
    • A814658
    • 5-Methoxy-1-benzothiophene
    • MDL: MFCD01860057
    • Inchi: 1S/C9H8OS/c1-10-8-2-3-9-7(6-8)4-5-11-9/h2-6H,1H3
    • InChI Key: YUCSRVKBVKJMNH-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 164.03000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.5

Experimental Properties

  • PSA: 37.47000
  • LogP: 2.90990

5-Methoxy-1-benzothiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxy-1-benzothiophene Pricemore >>

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Additional information on 5-Methoxy-1-benzothiophene

Recent Advances in the Study of 5-Methoxy-1-Benzothiophene and Its Applications

The compound 5-Methoxy-1-benzothiophene, identified by the CAS number 20532-30-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiophene derivative exhibits unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have focused on the synthesis and characterization of 5-Methoxy-1-benzothiophene, exploring its potential as a building block for more complex molecular structures. Researchers have utilized advanced synthetic methodologies, including Suzuki coupling and Stille cross-coupling reactions, to incorporate this compound into larger frameworks. These efforts have yielded insights into its reactivity and stability under diverse conditions.

In the context of pharmacology, 5-Methoxy-1-benzothiophene has been investigated for its potential bioactivity. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymatic pathways, suggesting its potential as a lead molecule in drug development. Additionally, its ability to modulate cellular signaling pathways has been explored, with promising results in vitro.

The application of 5-Methoxy-1-benzothiophene extends beyond pharmacology into materials science. Its electronic properties make it a viable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Recent research has highlighted its potential as a component in advanced materials with tailored electronic characteristics.

In conclusion, 5-Methoxy-1-benzothiophene (CAS number 20532-30-3) represents a versatile compound with diverse applications across multiple disciplines. Continued research into its synthesis, properties, and applications is expected to yield further breakthroughs, contributing to advancements in chemical biology, pharmaceuticals, and materials science.

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